![molecular formula C11H15BrN2O B3084945 (R)-3-(4-bromo-1H-pyrazol-1-yl)-3-cyclopentylpropanal CAS No. 1146629-82-4](/img/structure/B3084945.png)
(R)-3-(4-bromo-1H-pyrazol-1-yl)-3-cyclopentylpropanal
Overview
Description
The compound is a derivative of 1H-pyrazole, which is a basic aromatic ring and a component of various pharmaceuticals . The bromo group attached to the pyrazole ring suggests that it could be a potential electrophile in chemical reactions .
Synthesis Analysis
While specific synthesis methods for this compound are not available, 4-bromo-1H-pyrazole is known to be a versatile building block for the synthesis of various heterocyclic compounds .Chemical Reactions Analysis
As a derivative of 1H-pyrazole, this compound could potentially participate in various chemical reactions. The bromo group could act as a leaving group, allowing for nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For instance, 4-bromo-1H-pyrazole has a predicted boiling point of 464.7±51.0 °C and a predicted density of 1.82±0.1 g/cm3 .Scientific Research Applications
Rhodium-Catalyzed C–H Functionalization
In recent studies, this compound has been employed in Rhodium-catalyzed C–H bond functionalization reactions. For instance, it reacts with internal alkynes to yield either C–H alkenylation products or indazole derivatives. Such transformations are crucial in designing new materials and bioactive compounds .
Mechanism of Action
Target of Action
It is known that 4-bromopyrazole, a component of the compound, can act as an inhibitor of liver alcohol dehydrogenase .
Mode of Action
Compounds containing 4-bromopyrazole have been used in the preparation of various pharmaceutical and biologically active compounds .
Biochemical Pathways
It is known that 4-bromopyrazole can be used in the synthesis of various pharmaceutical and biologically active compounds .
Pharmacokinetics
It is known that 4-bromopyrazole is slightly soluble in water , which may impact its bioavailability.
Result of Action
It is known that 4-bromopyrazole can act as an inhibitor of liver alcohol dehydrogenase , which may suggest potential effects on alcohol metabolism.
properties
IUPAC Name |
(3R)-3-(4-bromopyrazol-1-yl)-3-cyclopentylpropanal | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2O/c12-10-7-13-14(8-10)11(5-6-15)9-3-1-2-4-9/h6-9,11H,1-5H2/t11-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCSYUGWULRFWHZ-LLVKDONJSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CC=O)N2C=C(C=N2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)[C@@H](CC=O)N2C=C(C=N2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-(4-bromo-1H-pyrazol-1-yl)-3-cyclopentylpropanal |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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